Pregomisin
Pregomisin
Brand Name:
Vulcanchem
CAS No.:
66280-26-0
VCID:
VC0103935
InChI:
InChI=1S/C22H30O6/c1-13(7-15-9-17(23)21(27-5)19(11-15)25-3)14(2)8-16-10-18(24)22(28-6)20(12-16)26-4/h9-14,23-24H,7-8H2,1-6H3/t13-,14+
SMILES:
CC(CC1=CC(=C(C(=C1)OC)OC)O)C(C)CC2=CC(=C(C(=C2)OC)OC)O
Molecular Formula:
C22H30O6
Molecular Weight:
390.5 g/mol
Pregomisin
CAS No.: 66280-26-0
Reference Standards
VCID: VC0103935
Molecular Formula: C22H30O6
Molecular Weight: 390.5 g/mol
| CAS No. | 66280-26-0 |
|---|---|
| Product Name | Pregomisin |
| Molecular Formula | C22H30O6 |
| Molecular Weight | 390.5 g/mol |
| IUPAC Name | 5-[(2S,3R)-4-(3-hydroxy-4,5-dimethoxyphenyl)-2,3-dimethylbutyl]-2,3-dimethoxyphenol |
| Standard InChI | InChI=1S/C22H30O6/c1-13(7-15-9-17(23)21(27-5)19(11-15)25-3)14(2)8-16-10-18(24)22(28-6)20(12-16)26-4/h9-14,23-24H,7-8H2,1-6H3/t13-,14+ |
| Standard InChIKey | RLRKIWSBYUZHIJ-OKILXGFUSA-N |
| Isomeric SMILES | C[C@H](CC1=CC(=C(C(=C1)OC)OC)O)[C@@H](C)CC2=CC(=C(C(=C2)OC)OC)O |
| SMILES | CC(CC1=CC(=C(C(=C1)OC)OC)O)C(C)CC2=CC(=C(C(=C2)OC)OC)O |
| Canonical SMILES | CC(CC1=CC(=C(C(=C1)OC)OC)O)C(C)CC2=CC(=C(C(=C2)OC)OC)O |
| Appearance | Oil |
| PubChem Compound | 181796 |
| Last Modified | Nov 11 2021 |
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